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Compound of Interest

Compound Name: A-315675

Cat. No.: B1664738 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for determining the inhibition constant (Ki)

of A-315675, a potent inhibitor of influenza virus neuraminidase. A-315675 is a pyrrolidine-

based compound that has demonstrated effective inhibition against both influenza A and B

strain neuraminidases.[1][2] This application note includes the mechanism of action, a

summary of inhibitory activity, and a comprehensive protocol for an in vitro enzymatic assay to

calculate the IC50 and subsequently the Ki value of A-315675.

Mechanism of Action
Influenza neuraminidase is a viral surface glycoprotein that plays a crucial role in the viral life

cycle.[2] It facilitates the release of newly synthesized virions from infected host cells by

cleaving terminal sialic acid residues from glycoconjugates on the cell surface.[2] By inhibiting

neuraminidase, A-315675 prevents the release of progeny virus particles, thereby halting the

spread of infection.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In Vitro Characterization of A-315675, a Highly Potent Inhibitor of A and B Strain Influenza
Virus Neuraminidases and Influenza Virus Replication - PMC [pmc.ncbi.nlm.nih.gov]

2. Antivirals Targeting the Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Determination of A-315675 Inhibition
Constant (Ki) in Enzymatic Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664738#calculating-the-ki-of-a-315675-in-
enzymatic-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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